3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-9-ylamine

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
• InChI: InChI=1S/C11H21NO2/c1-10(2)7-13-11(14-8-10)5-3-9(12)4-6-11/h9H,3-8,12H2,1-2H3
• InChI Key: NPCWJWVETCBQOV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2(CCC(CC2)N)OC1)C

Description

3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-9-ylamine is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.0 g (0.1 mol) of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one in 250 ml of methanol which contained 38 g of ammonia was hydrogenated at 100° C. and a hydrogen pressure of 100 bar in the presence of 3 g of Raney nickel. The catalyst was filtered off and the solvent was stripped off in vacuo. The crude product was purified by means of a thin film evaporator (140° C./0.8 bar). This gave 16 g (80% of theory) of distillate which solidified upon standing.